Cas no 1159734-40-3 ((1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester)

• Product Name: (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester
• CAS No: 1159734-40-3
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 4787801
• Update Time: 2025-06-08

(1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[1-(pyrimidin-2-yl)cyclopropyl]carbamate
• (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester
• tert-Butyl (1-(pyrimidin-2-yl)cyclopropyl)carbamate
• tert-butyl N-(1-pyrimidin-2-ylcyclopropyl)carbamate

• Inchi： 1S/C12H17N3O2/c1-11(2,3)17-10(16)15-12(5-6-12)9-13-7-4-8-14-9/h4,7-8H,5-6H2,1-3H3,(H,15,16)
• InChI Key： BYEWUGIKPFEXRY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2N=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 1.1
• Topological Polar Surface Area: 64.099

Additional information on (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester

Introduction to (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester (CAS No. 1159734-40-3)

(1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester, with the CAS number 1159734-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that feature a pyrimidine core appended with a cyclopropyl group, making it a structurally intriguing entity for further chemical and biological exploration.

The structural motif of (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester combines the versatility of the pyrimidine scaffold with the unique steric and electronic properties of the cyclopropyl ring. Pyrimidine derivatives are well-known for their biological significance, often serving as key components in nucleic acids and various pharmacologically active agents. The incorporation of a cyclopropyl group into this framework introduces additional complexity, which can influence both the physicochemical properties and the potential biological activities of the compound.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The cyclopropyl group, in particular, has been recognized for its ability to modulate binding interactions and metabolic stability, making it a valuable moiety in drug design. The tert-butyl ester functionality further enhances the compound's utility by providing a handle for synthetic modifications, allowing chemists to explore diverse derivatives through various chemical transformations.

One of the most compelling aspects of (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester is its potential as a building block for more complex pharmacophores. The pyrimidine ring can serve as a core for interactions with biological targets such as enzymes and receptors, while the cyclopropyl group can contribute to specific binding affinities or allosteric modulation. This combination makes it an attractive candidate for further investigation in drug discovery programs aimed at developing treatments for various diseases.

Recent studies have begun to explore the pharmacological profile of related compounds that incorporate similar structural features. For instance, modifications of the pyrimidine ring have been shown to alter binding kinetics and selectivity, while variations in the cyclopropyl moiety can influence metabolic pathways and drug clearance rates. These findings suggest that (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester may exhibit unique properties that could be exploited for therapeutic benefit.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The tert-butyl ester group, in particular, provides a versatile intermediate that can be readily converted into other functional groups through hydrolysis or transesterification reactions. This flexibility allows researchers to tailor the compound's properties to meet specific requirements for biological testing or further synthetic elaboration.

In conclusion, (1-Pyrimidin-2-yl-cyclopropyl)-carbamic acid tert-butyl ester (CAS No. 1159734-40-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combining a pyrimidine core with a cyclopropyl group and a tert-butyl ester moiety, make it an attractive candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.